
3-Fluoro-5-(trifluoromethyl)phenol safety data
sheet and handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Fluoro-5-(trifluoromethyl)phenol

Cat. No.: B069410 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Fluoro-5-
(trifluoromethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is

based on publicly available safety data sheets and chemical information. It is not a substitute

for a formal risk assessment and should be used in conjunction with your institution's

established safety protocols.

Introduction
3-Fluoro-5-(trifluoromethyl)phenol is a fluorinated aromatic compound with applications as

an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its unique

substitution pattern, featuring both a fluorine atom and a trifluoromethyl group, imparts specific

chemical properties that are valuable in the design of complex molecules. However, these

structural features also necessitate a thorough understanding of its hazard profile and the

implementation of rigorous safety precautions during handling and use. This guide provides a

comprehensive overview of the available safety data, handling procedures, and emergency

protocols for 3-Fluoro-5-(trifluoromethyl)phenol (CAS No. 172333-87-8).

Hazard Identification and Classification
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3-Fluoro-5-(trifluoromethyl)phenol is classified as a hazardous substance. The available

safety data sheets (SDS) from various suppliers consistently highlight its corrosive and toxic

properties.[2]

GHS Classification:

Acute Toxicity, Oral: Category 3 or 4 (Toxic or Harmful if swallowed)[2][3]

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage)[4]

Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage)

Acute Toxicity, Inhalation: Harmful if inhaled[2]

Hazardous to the Aquatic Environment, Long-term Hazard: Category 2 (Toxic to aquatic life

with long lasting effects)[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation

Signal Word: Danger

Hazard Pictograms:

GHS05: Corrosion

GHS06: Skull and Crossbones (for acute toxicity)

GHS07: Exclamation Mark (for skin/eye irritation, harmful)

GHS09: Environment

Quantitative Safety and Physical Data
While specific quantitative toxicity data such as LD50 and LC50 values for 3-Fluoro-5-
(trifluoromethyl)phenol are not readily available in the provided search results, the following

tables summarize its known physical and chemical properties, as well as its hazard statements.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 172333-87-8 [2]

Molecular Formula C₇H₄F₄O [2]

Molecular Weight 180.10 g/mol [5]

Physical Form Liquid

Storage Temperature 2-8°C

Table 2: Hazard and Precautionary Statements
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Type Code Statement Source

Hazard H301 Toxic if swallowed.

H314

Causes severe skin

burns and eye

damage.

[3]

H315 Causes skin irritation.

H318
Causes serious eye

damage.

H332 Harmful if inhaled. [3]

H335
May cause respiratory

irritation.

H411

Toxic to aquatic life

with long lasting

effects.

[3]

H412

Harmful to aquatic life

with long lasting

effects.

Precautionary P260

Do not breathe

dust/fume/gas/mist/va

pors/spray.

P264

Wash face, hands and

any exposed skin

thoroughly after

handling.

[2]

P270

Do not eat, drink or

smoke when using

this product.

[2]

P271

Use only outdoors or

in a well-ventilated

area.

[2]
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P273
Avoid release to the

environment.
[3]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[2]

P301+P310

IF SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician.

[3]

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

[2]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[2]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[2]

P310

Immediately call a

POISON CENTER or

doctor.

[2]
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P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[2]

P405 Store locked up.

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[2]

Experimental Protocols and Handling Precautions
Due to the corrosive and toxic nature of 3-Fluoro-5-(trifluoromethyl)phenol, stringent safety

measures must be implemented during its handling.

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory when working with this

compound.

Required Personal Protective Equipment

Eye and Face Protection
(Chemical Splash Goggles & Face Shield)

Hand Protection
(Double Nitrile or Butyl Rubber Gloves)

Body Protection
(Flame-Retardant Lab Coat & Chemical-Resistant Apron)

Respiratory Protection
(Operate within a Certified Chemical Fume Hood)

Click to download full resolution via product page

Personal Protective Equipment (PPE) for Handling 3-Fluoro-5-(trifluoromethyl)phenol.

Safe Handling Workflow
All operations involving 3-Fluoro-5-(trifluoromethyl)phenol should be conducted within a

certified chemical fume hood to minimize inhalation exposure.
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Preparation
- Work in a certified fume hood.

- Ensure emergency equipment is accessible.
- Don all required PPE.

Handling
- Dispense carefully to avoid splashes.

- Keep container tightly closed when not in use.
- Avoid generating aerosols.

Proceed with caution

Post-Handling & Cleanup
- Decontaminate work surfaces.

- Remove PPE carefully to avoid self-contamination.

After experiment completion

Waste Disposal
- Collect all waste in a labeled, sealed hazardous waste container.
- Dispose of according to institutional and regulatory guidelines.

Segregate waste

Click to download full resolution via product page

Safe Handling Workflow for 3-Fluoro-5-(trifluoromethyl)phenol.

Representative Experimental Protocol: Nucleophilic
Aromatic Substitution
The following is a representative protocol illustrating the use of 3-Fluoro-5-
(trifluoromethyl)phenol as a nucleophile in a substitution reaction. This is based on a similar

reaction found in the literature and should be adapted and optimized for specific research

needs after a thorough risk assessment.

Reaction: Synthesis of 1-fluoro-3-[3-fluoro-5-(trifluoromethyl)phenoxy]-2-nitrobenzene.

Materials:
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3-Fluoro-5-(trifluoromethyl)phenol

1,3-Difluoro-2-nitrobenzene

Potassium carbonate (anhydrous)

N,N-Dimethylformamide (DMF, anhydrous)

Procedure:

In a fume hood, add 3-Fluoro-5-(trifluoromethyl)phenol (1 equivalent) and anhydrous

potassium carbonate (1.1 equivalents) to a dry reaction flask equipped with a magnetic

stirrer and a condenser.

Add anhydrous DMF to the flask to dissolve the reactants.

Slowly add 1,3-difluoro-2-nitrobenzene (1 equivalent) to the stirred suspension.

Heat the reaction mixture to 100°C and maintain for approximately 6 hours, monitoring the

reaction progress by a suitable analytical technique (e.g., TLC, GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by the slow addition of water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure to 3-Fluoro-5-
(trifluoromethyl)phenol.
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Immediate Actions

Exposure Event

Skin Contact
- Immediately flush with water for at least 15 minutes.

- Remove contaminated clothing.

Eye Contact
- Immediately flush with water for at least 15 minutes, holding eyelids open.

Inhalation
- Move to fresh air.

- If breathing is difficult, provide oxygen.

Ingestion
- Do NOT induce vomiting.
- Rinse mouth with water.

Seek Immediate Medical Attention
(Provide SDS to medical personnel)

Click to download full resolution via product page

Emergency Response Protocol for Exposure to 3-Fluoro-5-(trifluoromethyl)phenol.

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Immediate medical attention is required.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove and

wash contaminated clothing and gloves before re-use. Call a physician immediately.[2]

Inhalation: If not breathing, give artificial respiration. Remove from exposure and lie down.

Do not use the mouth-to-mouth method if the victim ingested or inhaled the substance. Call a

physician immediately.[6]

Ingestion: Do NOT induce vomiting. Clean mouth with water. Never give anything by mouth

to an unconscious person. Call a physician immediately.[6]

Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6] Store in a

corrosives area.[6]
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Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[2] Do not empty into drains.[6]

Conclusion
3-Fluoro-5-(trifluoromethyl)phenol is a valuable chemical intermediate that requires careful

and informed handling due to its significant hazard profile. Adherence to the safety protocols

outlined in this guide, in conjunction with a thorough, site-specific risk assessment, is essential

for the protection of researchers and the environment. Always consult the most up-to-date

Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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